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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Aminobenzophenone, ensuring compliance and safety for researchers, scientists, and drug

development professionals. The following procedures are based on standard safety data

sheets and chemical waste management guidelines.

Immediate Safety and Hazard Information
2-Aminobenzophenone is classified as a hazardous substance. Understanding its primary

hazards is critical before handling or preparing for disposal.

Hazard Classification: Causes skin irritation (Category 2), serious eye irritation (Category 2),

and may cause respiratory irritation (Category 3)[1][2][3].

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-
Aminobenzophenone. This includes safety glasses with side-shields, chemical-resistant

gloves, and a lab coat[1][4]. If dust formation is likely, use a NIOSH/MSHA-approved

respirator.

Hazard Summary Table
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Hazard
Classification

GHS Category
Precautionary
Statement
Codes

Description Citations

Skin Irritation Category 2 H315
Causes skin
irritation.

Eye Irritation Category 2 H319
Causes serious

eye irritation.

| Specific Target Organ Toxicity | Category 3 | H335 | May cause respiratory irritation. | |

Waste Collection and Containment Protocol
Proper containment of 2-Aminobenzophenone waste is the first step in the disposal process.

This includes pure, unused product, contaminated materials, and solutions.

Methodology for Waste Collection:

Identify Waste Type: Determine if the waste is solid (powder, contaminated labware) or liquid

(dissolved in solvent).

Select Appropriate Container:

For solid waste, use a wide-mouth, sealable container made of a compatible material

(e.g., high-density polyethylene). Ensure the container is clean, dry, and in good condition.

For liquid waste, use the original container if possible, or a designated, compatible, and

leak-proof solvent waste container. The container must have a tight-fitting screw cap.

Contain the Waste:

Solids: Carefully transfer the solid 2-Aminobenzophenone waste into the designated

container, avoiding the creation of dust. Contaminated items like gloves, weigh boats, and

paper towels should also be placed in this container.

Liquids: Pour liquid waste carefully into the designated liquid waste container. Do not mix

incompatible waste streams.
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Seal and Label:

Securely close the container lid.

Immediately label the container with a "Hazardous Waste" tag.

The label must clearly state "2-Aminobenzophenone" and list any solvents or other

chemicals present. Indicate the hazards (e.g., "Irritant").

Accidental Spill Cleanup Protocol
In the event of a spill, immediate and proper cleanup is necessary to prevent exposure and

environmental contamination.

Methodology for Spill Cleanup:

Ensure Safety: Evacuate non-essential personnel from the area. Ensure adequate ventilation

and wear the full PPE described in Section 1.

Contain the Spill: Prevent the spill from spreading or entering drains.

Clean Up:

For solid spills, gently sweep or scoop the material to avoid creating dust. Place the

collected material into a suitable, labeled container for disposal.

Do not use water to clean up the bulk of a solid spill, as this can dissolve and spread the

chemical.

Decontaminate: Once the bulk material is collected, decontaminate the area with soap and

water.

Dispose of Materials: All cleanup materials (wipes, contaminated PPE) must be placed in the

hazardous waste container for disposal.

Final Disposal Procedures
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The final disposal of 2-Aminobenzophenone waste must be handled by a licensed

professional service. Under no circumstances should this chemical be disposed of in the

regular trash or down the drain.

Step-by-Step Disposal Plan:

Engage a Professional Service: Contact your institution's Environmental Health & Safety

(EHS) office or a licensed professional waste disposal company to handle the disposal.

Provide Documentation: Show the Safety Data Sheet (SDS) to the waste disposal service to

ensure they are aware of the hazards and handling requirements.

Recommended Disposal Methods:

Incineration: A common method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.

Contaminated Packaging: Dispose of contaminated packaging and containers in the same

manner as the unused product.

Regulatory Compliance: Chemical waste generators are responsible for consulting and

adhering to all local, regional, and national hazardous waste regulations to ensure complete

and accurate classification and disposal.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
Aminobenzophenone waste.
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Preparation & Collection Spill Scenario

Disposal Path

Identify 2-Aminobenzophenone
Waste for Disposal

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Step 1

Place Waste in a Labeled,
Compatible, & Sealed

Hazardous Waste Container

Step 2

Store Container in Designated
Hazardous Waste Area

Step 3

Accidental Spill Occurs

Follow Spill Cleanup Protocol:
Sweep solid, avoid dust,
place in waste container

Contact EHS or Licensed
Waste Disposal Service

Step 4

Final Disposal Method:
Incineration or other

approved method

Step 5

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of 2-Aminobenzophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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